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Compound of Interest

Compound Name: 1,3,3,5-Tetrachloropentane

Cat. No.: B14692985 Get Quote

Technical Guide: 1,3,3,5-Tetrachloropentane
For Researchers, Scientists, and Drug Development Professionals

Introduction
1,3,3,5-Tetrachloropentane is a chlorinated hydrocarbon with the molecular formula C₅H₈Cl₄.

[1][2] This document serves as a technical guide, consolidating available data on its chemical

properties, and outlining general methodologies for its characterization. It is important to note

that while this compound is listed in chemical databases and is indicated to be in commercial

production, detailed experimental data regarding its synthesis, physical properties, and specific

applications are limited in publicly accessible literature.[1]

Chemical Identity and Properties
A summary of the key identifiers and computed chemical properties for 1,3,3,5-
Tetrachloropentane is provided below.
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Property Value Source

Chemical Name 1,3,3,5-Tetrachloropentane PubChem[2]

CAS Number 24616-07-7 LookChem[1], PubChem[2]

Molecular Formula C₅H₈Cl₄ LookChem[1], PubChem[2]

Molecular Weight 209.931 g/mol LookChem[1]

Canonical SMILES C(CCl)C(CCCl)(Cl)Cl LookChem[1]

InChIKey
AVFZURCSBSQCSO-

UHFFFAOYSA-N
PubChem[2]

XLogP3 3.3 LookChem[1]

Hydrogen Bond Donor Count 0 LookChem[1]

Hydrogen Bond Acceptor

Count
0 LookChem[1]

Rotatable Bond Count 4 LookChem[1]

Exact Mass 209.935061 LookChem[1]

Complexity 63.4 LookChem[1]

Chemical Suppliers
While LookChem indicates that 1,3,3,5-Tetrachloropentane has achieved commercial mass

production, a definitive list of current suppliers is not readily available in public databases.[1]

Researchers interested in procuring this chemical are advised to perform targeted searches on

chemical supplier platforms using the CAS number (24616-07-7).

Synthesis and Characterization
Synthesis
Specific, detailed experimental protocols for the synthesis of 1,3,3,5-Tetrachloropentane are

not available in the reviewed literature. However, based on the synthesis of similar chlorinated

alkanes, a hypothetical synthesis pathway could involve the chlorination of a pentane
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derivative. The following diagram illustrates a generalized workflow for such a chemical

synthesis.

Hypothetical Synthesis Workflow

Start

Pentane Derivative

Controlled Chlorination Reaction
(Temperature, Catalyst, Light)

Chlorinating Agent (e.g., Cl2, SO2Cl2)

Crude 1,3,3,5-Tetrachloropentane

Purification (e.g., Distillation, Chromatography)

Pure 1,3,3,5-Tetrachloropentane

Spectroscopic and Physical Characterization

End
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A generalized workflow for chemical synthesis.

Structural Characterization
Following synthesis and purification, the structure of 1,3,3,5-Tetrachloropentane would be

confirmed using a suite of analytical techniques. PubChem indicates the availability of spectral

data for this compound.[2] A typical workflow for structural elucidation is presented below.

Workflow for Structural Characterization

Purified 1,3,3,5-Tetrachloropentane

NMR Spectroscopy
(1H, 13C, DEPT)

Mass Spectrometry
(GC-MS, HRMS)

Infrared Spectroscopy
(FTIR)

Purity Assessment
(e.g., GC, HPLC)

Combined Spectral Data Analysis

Structure Confirmation

Final Characterization Report

Click to download full resolution via product page

A standard workflow for chemical structure confirmation.
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Applications and Experimental Protocols
There is a notable lack of specific information in the scientific literature regarding the

applications of 1,3,3,5-Tetrachloropentane in research, drug development, or as an industrial

intermediate. While related compounds like 1,3,5-trichloropentane are used in organic

synthesis and as intermediates for agrochemicals, similar roles for the title compound are not

documented.[3]

Due to the absence of documented applications, no specific experimental protocols involving

1,3,3,5-Tetrachloropentane can be provided at this time.

Safety and Handling
A specific Safety Data Sheet (SDS) for 1,3,3,5-Tetrachloropentane was not found in the

search results. However, based on the general hazards of chlorinated hydrocarbons, the

following precautions should be taken when handling this and similar compounds. It is

imperative to consult a comprehensive, up-to-date SDS from the supplier before use.

General Safety Recommendations:

Handling: Use in a well-ventilated area, preferably in a chemical fume hood. Avoid contact

with skin, eyes, and clothing. Wear appropriate personal protective equipment (PPE),

including chemical-resistant gloves, safety goggles, and a lab coat.

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place away from

incompatible materials.

First Aid:

If inhaled: Move to fresh air.

In case of skin contact: Immediately wash with plenty of water.

In case of eye contact: Rinse thoroughly with plenty of water.

If swallowed: Do NOT induce vomiting. Seek immediate medical attention.
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Conclusion
1,3,3,5-Tetrachloropentane is a chemical compound for which basic identifying and computed

property data are available. However, a significant gap exists in the public domain concerning

its specific suppliers, detailed synthesis protocols, experimental applications, and measured

physical properties. Researchers and professionals are advised to exercise caution and seek

more detailed information directly from any identified suppliers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14692985?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

